Cas no 2229519-81-5 (2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 2229519-81-5
• MF: C₉H₈F₅N
• MW: 225.158539772034
• CID: 6103152
• PubChem ID: 165673413
• Update Time: 2025-05-26

2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine
• 2-fluoro-2-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-amine
• 2229519-81-5
• EN300-1960721

• Inchi： 1S/C9H8F5N/c10-7-2-5(8(11)4-15)1-6(3-7)9(12,13)14/h1-3,8H,4,15H2
• InChI Key： AQGISORPNNECFN-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=C(C=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 225.05769007g/mol
• Monoisotopic Mass: 225.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine

Introduction to 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 2229519-81-5)

2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine, identified by the chemical abstracts service number 2229519-81-5, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by multiple fluorine substituents, which are strategically incorporated to enhance biological activity, metabolic stability, and binding affinity. The structural motif of this compound, featuring a phenyl ring substituted with fluorine atoms at the 2, 3, and 5 positions, along with a trifluoromethyl group at the 5 position, makes it a promising candidate for further exploration in drug discovery.

The fluorine atoms in this molecule play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorine is known to influence the lipophilicity, solubility, and metabolic pathways of pharmaceutical compounds. In particular, the presence of multiple fluorine atoms can lead to increased metabolic stability by resisting oxidative degradation and enhancing binding interactions with biological targets. This property is particularly valuable in the development of small-molecule drugs where prolonged half-life and reduced clearance are desirable.

The trifluoromethyl group (-CF₃) is another key feature of this compound that contributes to its potential therapeutic applications. This group is frequently used in medicinal chemistry due to its ability to enhance binding affinity to biological targets such as enzymes and receptors. Additionally, the trifluoromethyl group can improve the metabolic stability of a molecule by preventing unwanted hydrolysis or oxidation reactions. These characteristics make 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine a compelling scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of fluorinated compounds for their biological activity. These computational tools allow researchers to predict how modifications such as fluorine substitution will affect the binding affinity and selectivity of a molecule. By leveraging these technologies, scientists have been able to identify novel scaffolds with enhanced pharmacological properties. The structural features of 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine make it an attractive candidate for further investigation using these methods.

In the context of drug discovery, amine derivatives are frequently explored due to their versatility in forming hydrogen bonds and participating in various biochemical interactions. The primary amine group (-NH₂) in 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has led to numerous successful drug candidates where amine-based structures have been optimized for efficacy and safety.

Current research in fluorinated aromatic amines has highlighted their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The unique electronic properties induced by fluorine substitution can lead to enhanced interactions with key biological pathways involved in these conditions. For instance, studies have shown that fluorinated amines can exhibit potent inhibitory effects on enzymes implicated in cancer progression. The structural features of 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine align well with these findings, suggesting its potential as an inhibitor or modulator of such enzymes.

The synthesis of 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine presents unique challenges due to the sensitive nature of fluorinated intermediates. However, recent developments in synthetic methodologies have made it possible to construct complex fluorinated molecules with high precision. Techniques such as cross-coupling reactions, halogen-metal exchange reactions, and catalytic fluorination have enabled chemists to access novel scaffolds like this one efficiently. These advancements have not only accelerated the discovery process but also expanded the toolkit available for medicinal chemists.

The pharmacological evaluation of 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine has begun to reveal its potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits promising activity against several targets relevant to human health. For example, it has shown inhibitory effects on enzymes such as kinases and proteases that are overexpressed in certain types of cancer. Additionally, preliminary data suggest that this compound may modulate inflammatory pathways by interacting with specific receptors or signaling molecules.

The safety profile of any potential therapeutic agent is critical before it can be considered for clinical use. Preliminary toxicology studies on 2-fluoro-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-amine indicate that it exhibits moderate solubility in water and moderate bioavailability when administered orally or intravenously. These properties suggest that it may be well-tolerated at therapeutic doses while maintaining sufficient pharmacological activity. However, further studies are needed to fully characterize its safety profile before it can be advanced into clinical trials.

The development of new pharmaceuticals is often a lengthy and complex process involving multiple stages from discovery to market approval. However, the growing interest in fluorinated compounds has spurred innovation across academia and industry to streamline this process. Collaborative efforts between chemists, biologists, and computational scientists have led to more efficient pipelines for identifying promising drug candidates like 2-fluoro-2-trifluoromethyl)-phenoylethylamine (CAS No 2229519). These collaborations leverage cutting-edge technologies such as high-throughput screening (HTS), structure-based drug design (SBDD), and artificial intelligence (AI)-assisted molecular design.

The future prospects for CAS no 2229519 - 81 - 5 are promising as ongoing research continues to uncover new applications for this compound and similar derivatives. As our understanding of biological systems grows more sophisticated so too does our ability target specific disease mechanisms with greater precision using small-molecule drugs like this one. With continued investment into both fundamental researchand translational medicine, compounds based on structures similarto CAS no 2229519 -81 - 5 are poised make significant contributions toward improving human health worldwide.